![molecular formula C13H13N3O3S B2359406 N-(isoxazol-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide CAS No. 2034470-59-0](/img/structure/B2359406.png)
N-(isoxazol-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(isoxazol-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide, also known as A-438079, is a selective antagonist of the P2X7 receptor. P2X7 receptors are a type of ion channel found in various cells, including immune cells, and are involved in inflammation and immune response. A-438079 has been shown to have potential therapeutic applications in various diseases, including autoimmune disorders and cancer.
Scientific Research Applications
Isoxazoline and Nicotinamide Derivatives in Neuroprotection
Research into isoxazoline derivatives, including compounds structurally related to N-(isoxazol-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide, has highlighted their potential in neuroprotective applications. For instance, YM-244769, an inhibitor of the Na+/Ca2+ exchange, has been shown to protect against hypoxia/reoxygenation-induced cell damage in neuronal cells by preferentially inhibiting NCX3, suggesting therapeutic potential for neuroprotection (Iwamoto & Kita, 2006).
Antioxidant Properties of Nicotinamide
Nicotinamide (vitamin B3), a component closely related to the query compound, demonstrates significant antioxidant properties. It has been shown to protect against oxidative damage in rat brain mitochondria, indicating its potential as a protective agent against oxidative stress (Kamat & Devasagayam, 1999).
Structural and Functional Analysis of Nicotinamide Derivatives
Research into the structural and medicinal chemistry of nicotinamide and its derivatives has led to the development of small molecule inhibitors targeting various biological processes. For example, studies on the structure-activity relationship of NNMT inhibitors have paved the way for designing drug-like compounds to treat metabolic and chronic diseases characterized by abnormal NNMT activity (Neelakantan et al., 2017).
Supramolecular Chemistry Applications
Nicotinamide has been employed as a supramolecular reagent in the synthesis of copper(II) halogenobenzoates complexes, demonstrating the utility of nicotinamide in creating hydrogen-bonded supramolecular arrays. These complexes could have implications in materials science and coordination chemistry (Halaška et al., 2016).
Therapeutic Potential in Metabolic Regulation
Further studies have explored the role of nicotinamide derivatives in regulating metabolic pathways. For instance, nicotinamide N-methyltransferase (NNMT) has been identified as a key regulator of hepatic nutrient metabolism, highlighting the potential of targeting NNMT with nicotinamide derivatives for therapeutic applications in metabolic diseases (Hong et al., 2015).
properties
IUPAC Name |
N-(1,2-oxazol-3-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O3S/c17-12(15-11-3-6-18-16-11)10-2-1-5-14-13(10)19-9-4-7-20-8-9/h1-3,5-6,9H,4,7-8H2,(H,15,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACERUQIESGOLNN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1OC2=C(C=CC=N2)C(=O)NC3=NOC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(isoxazol-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.